Cas no 1243284-82-3 (2-Hydroxy-3-(trifluoromethyl)benzylamine)

• Product Name: 2-Hydroxy-3-(trifluoromethyl)benzylamine
• CAS No: 1243284-82-3
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4794254
• Update Time: 2025-05-19

2-Hydroxy-3-(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• MB38434
• 2-HYDROXY-3-(TRIFLUOROMETHYL)BENZYLAMINE
• 2-(AMINOMETHYL)-6-(TRIFLUOROMETHYL)PHENOL
• 2-Hydroxy-3-(trifluoromethyl)benzylamine

• Inchi： 1S/C8H8F3NO/c9-8(10,11)6-3-1-2-5(4-12)7(6)13/h1-3,13H,4,12H2
• InChI Key： ODOIIVJXYKKRSZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CN)=C1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Hydroxy-3-(trifluoromethyl)benzylamine

2-Hydroxy-3-(trifluoromethyl)benzylamine: A Comprehensive Overview

2-Hydroxy-3-(trifluoromethyl)benzylamine, also known by its CAS number 1243284-82-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydroxyl group at the 2-position and a trifluoromethyl group at the 3-position on the benzene ring, along with an amine group attached to the benzyl position. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The synthesis of 2-Hydroxy-3-(trifluoromethyl)benzylamine has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. Additionally, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of pharmacological activity, 2-Hydroxy-3-(trifluoromethyl)benzylamine has shown promising results in preclinical studies. It has demonstrated potent inhibitory effects against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting Alzheimer's disease and other related conditions.

The trifluoromethyl group in the molecule plays a critical role in modulating its pharmacokinetic properties. Studies have shown that this group enhances the compound's lipophilicity, thereby improving its absorption and bioavailability. Furthermore, the hydroxyl group at the 2-position contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets.

Recent research has also focused on the use of 2-Hydroxy-3-(trifluoromethyl)benzylamine as a building block in medicinal chemistry. Its ability to undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations, makes it a valuable intermediate for constructing more complex molecules with diverse biological activities.

In conclusion, 2-Hydroxy-3-(trifluoromethyl)benzylamine is a multifaceted compound with immense potential in drug discovery and chemical synthesis. Its unique structure, combined with recent advancements in synthesis and pharmacological studies, positions it as a key player in the development of novel therapeutic agents. Continued research into its properties and applications will undoubtedly yield further insights into its utility in the pharmaceutical industry.